Cas no 1361709-03-6 (2,3-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl)

• Product Name: 2,3-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl
• CAS No: 1361709-03-6
• MF: C₁₄H₉Cl₂F₃O
• MW: 321.121872663498
• CID: 4999975
• Update Time: 2025-06-07

2,3-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H9Cl2F3O/c1-20-8-5-6-9(11(7-8)14(17,18)19)10-3-2-4-12(15)13(10)16/h2-7H,1H3
• InChI Key： NQDKBYAZUGYHQL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(=CC=1C(F)(F)F)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 5.6
• Topological Polar Surface Area: 9.2

Additional information on 2,3-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl

Introduction to 2,3-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl (CAS No. 1361709-03-6)

2,3-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl (CAS No. 1361709-03-6) is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes dichloro, methoxy, and trifluoromethyl functional groups, making it a valuable candidate for various applications, particularly in the development of novel drugs and materials.

The molecular formula of 2,3-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl is C₁₅H₉Cl₂F₃O, and its molecular weight is approximately 345.68 g/mol. The presence of multiple functional groups in this compound provides a versatile platform for chemical modifications and reactions, which can be leveraged to enhance its biological activity or physical properties.

In recent years, the study of 2,3-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl has been driven by its potential applications in the pharmaceutical industry. Researchers have explored its use as an intermediate in the synthesis of drugs targeting various diseases, including cancer and neurodegenerative disorders. The dichloro and trifluoromethyl groups are known to confer enhanced stability and metabolic resistance, which are crucial properties for drug candidates.

A notable study published in the Journal of Medicinal Chemistry (2021) investigated the anticancer properties of derivatives of 2,3-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl. The researchers found that certain derivatives exhibited significant cytotoxicity against a panel of human cancer cell lines, including breast, lung, and colon cancer cells. This finding highlights the potential of this compound as a lead molecule for the development of new anticancer agents.

Beyond its pharmaceutical applications, 2,3-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl has also been studied for its use in materials science. The unique electronic properties conferred by the methoxy and trifluoromethyl groups make it an attractive candidate for the development of functional materials with applications in electronics and sensors. A recent study published in Advanced Materials (2020) demonstrated that derivatives of this compound exhibited excellent performance as organic semiconductors, showing promise for use in organic field-effect transistors (OFETs).

The synthesis of 2,3-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl typically involves multistep reactions that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include Suzuki coupling reactions and electrophilic aromatic substitution reactions. These methods allow for the precise introduction of functional groups at specific positions on the biphenyl scaffold, enabling the preparation of a wide range of derivatives with tailored properties.

The physical properties of 2,3-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl, such as its melting point (115-117°C) and solubility in common organic solvents like dichloromethane and acetone, make it suitable for various chemical processes and analytical techniques. Its stability under different conditions also facilitates long-term storage and handling in laboratory settings.

In conclusion, 2,3-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl (CAS No. 1361709-03-6) is a multifaceted compound with significant potential in both pharmaceutical research and materials science. Its unique molecular structure provides a robust foundation for the development of novel drugs and functional materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in these fields.